87-20-7(Isoamyl salicylate),Sanfoin,Orchidee

Isoamyl salicylate Properties

Names and Identifiers

- Isopentyl 2-hydroxybenzoate
- Salicylic acid isoamyl ester
- 3-Methylbutyl o-hydroxybenzoate
- 3-Methylbutyl salicylate
- Isoamyl o-hydroxybenzoate
- Isoamyl Salicylate
- Isoamyl Salicylate (contains 2-Methylbutyl Salicylate)
- SALICYLIC ACID ISOAMYL ESTER (CONTAINS 2-METHYLBUTYL SALICYLATE)
- Isopentyl 2-Hydroxybenzoate (contains 2-Methylbutyl Salicylate)
- Isopentyl Salicylate (contains 2-Methylbutyl Salicylate)
- Isopentyl salicylate
- 3-Methylbutyl 2-hydroxybenzoate
- Benzoic acid, 2-hydroxy-, 3-methylbutyl ester
- Salicylic acid, isopentyl ester
- Isopentyl o-hydroxybenzoate
- Isopentyl-2-hydroxyphenyl methanoate
- Sanfoin
- Orchidee
- Isoamyl salicylate (natural)
- iso-amyl salicylate
- FEMA No. 2084
- Isoamylester kyseliny salicylove
- Isopentyl alcohol, salicylate (8CI)
- Salicylic acid, isopentyl ester (6CI, 8CI)
- Isoamyl 2-hydroxybenzoate
- NSC 7952
- +Expand
- MDL： MFCD00020037
- InChIKey： PMGCQNGBLMMXEW-UHFFFAOYSA-N
- Inchi： 1S/C12H16O3/c1-9(2)7-8-15-12(14)10-5-3-4-6-11(10)13/h3-6,9,13H,7-8H2,1-2H3
- SMILES： O=C(C1C(O)=CC=CC=1)OCCC(C)C
- BRN： 2580465

Computed Properties

Exact Mass: 208.11000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 208.11
Heavy Atom Count: 15
Complexity: 201
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: 2.59510
PSA: 46.53000
Merck: 5125
Refractive Index: 1.507
Boiling Point: 273°C
Flash Point: >110 ºC
FEMA: 2084 | ISOAMYL SALICYLATE
Color/Form: Colorless liquid, sometimes yellowish, with a fragrance similar to clover and Zhilan
Solubility: Soluble in ethanol \ ether, insoluble in water and glycerol
Density: 1.05

Isoamyl salicylate Security Information

Symbol: GHS07 GHS09
RTECS：VO4375000
WGK Germany：2
Safety Instruction： S61
Risk Phrases：R51/53
Dangerous goods sign： N
Hazardous Material transportation number：UN 3082 9/PG 3
Hazard Statement： H303-H315-H319-H411
Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P391-P501
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： R51/53
HazardClass：9

Isoamyl salicylate Customs Data

HS CODE：2918230000
Customs Data：

China Customs Code:
2918230000

Overview:

2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Isoamyl salicylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RIX-10g	Isopentyl 2-hydroxybenzoate	87-20-7	97%,mixture of isomers	10g	$6.00	2024-04-21
A2B Chem LLC	AB74841-10g	Isopentyl 2-hydroxybenzoate	87-20-7	97%,mixture of isomers	10g	$6.00	2024-04-19
Aaron	AR003RR9-10g	Isopentyl 2-hydroxybenzoate	87-20-7	95%	10g	$6.00
abcr	AB141550-25 ml	Salicylic acid isoamyl ester (contains 2-Methylbutyl salicylate), 95%; .	87-20-7	95%	25 ml	€43.60	2024-04-16
Ambeed	A305951-10g	Isopentyl 2-hydroxybenzoate	87-20-7	97%,mixture of isomers	10g	$7.0
Cooke Chemical	BD7995831-10g	Isopentyl 2-hydroxybenzoate , 97%	87-20-7	mixtureofisomers	10g	RMB 28.80	2023-09-07
Fluorochem	210677-100g	Isopentyl 2-hydroxybenzoate	87-20-7	95%	100g	￡17.00	2022-03-01
TRC	I248440-1g	Isoamyl Salicylate	87-20-7		1g	$64.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I304809-10g	Isoamyl salicylate	87-20-7	95%	10g	¥35.90	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1224865-100g	Isopentyl 2-hydroxybenzoate	87-20-7	98%	100g	￥185.00

Isoamyl salicylate Synthesis

Synthetic Circuit 1

123-51-3

69-72-7

87-20-7

Reaction Conditions

1.1 Catalysts: Alumina , Titania , Sulfate ; 3 h, 120 - 140 °C

Reference

Catalytic synthesis of isoamyl salicylate by the composite solid superacid SO42-/TiO2-Al2O3

Jin, Huafeng, Huaxue Shiji, 2003, 25(1), 37-39

Synthetic Circuit 2

123-51-3

119-36-8

87-20-7

Reaction Conditions

1.1 Catalysts: Zirconium dioxide (zirconia supported in cordierite honeycomb monolith) ; 4 h, reflux

Reference

Catalytic synthesis of salicylate esters over cordierite honeycomb coated with Mo (VI)/ZrO2

Shyamsundar, Manjunatha; et al, Modern Research in Catalysis, 2013, 2(2), 39-41

Synthetic Circuit 3

6032-29-7

69-72-7

87-20-7

Reaction Conditions

1.1 Catalysts: Silica , Preyssler catalyst ; 3 min, 80 °C

Reference

Catalytic performance of nano-SiO2-supported Preyssler heteropolyacid in esterification of salicylic acid with aliphatic and benzylic alcohols

Bamoharram, Fatemeh F.; et al, Cuihua Xuebao, 2011, 32(5), 782-788

Synthetic Circuit 4

123-51-3

118-55-8

87-20-7

Reaction Conditions

1.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ; 16 h, 150 °C

Reference

Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols

Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Synthetic Circuit 5

183106-12-9

108-95-2

87-20-7

Reaction Conditions

1.1 Reagents: 1,5-Cyclooctadiene Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 2-[Di(tert-butyl)phosphino]-1,1′-binaphthyl Solvents: Mesitylene ; 20 h, 170 °C
2.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ; 16 h, 150 °C

Reference

Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols

Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Synthetic Circuit 6

835-11-0

108-95-2

87-20-7

Reaction Conditions

1.1 Reagents: 1,5-Cyclooctadiene Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 2-[Di(tert-butyl)phosphino]-1,1′-binaphthyl Solvents: Mesitylene ; 16 h, 170 °C
2.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ; 16 h, 150 °C

Reference

Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols

Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Synthetic Circuit 7

123-51-3

119-36-8

87-20-7

108-95-2

Reaction Conditions

1.1 Catalysts: Zirconium dioxide ; 200 °C

Reference

Vapour phase transesterification over solid acids for the synthesis of isoamyl salicylate

D'Souza, Joyce; et al, Indian Journal of Chemical Technology, 2004, 11(3), 401-409

Isoamyl salicylate Raw materials

Isoamyl salicylate Preparation Products

Isoamyl salicylate (87-20-7)

Isoamyl salicylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87-20-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:87-20-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-20-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Isoamyl salicylate Related Literature

1. SO3H-functionalized Br?nsted acidic ionic liquids as efficient catalysts for the synthesis of isoamyl salicylate

Duan-Jian Tao,Jing Wu,Zhen-Zhen Wang,Zhang-Hui Lu,Zhen Yang,Xiang-Shu Chen RSC Adv. 2014 4 1
2. Relation between the particle size and release characteristics of aromatic melamine microcapsules in functional textile applications

Hongbin Zhao,Xuening Fei,Lingyun Cao,Baolian Zhang,Xin Liu RSC Adv. 2019 9 25225
3. Synthesis and structural characterisation of neutral pentacoordinate silicon(iv) complexes with a tridentate dianionic N,N,S chelate ligand

Claudia Kobelt,Christian Burschka,Rüdiger Bertermann,C. Fonseca Guerra,F. Matthias Bickelhaupt,Reinhold Tacke Dalton Trans. 2012 41 2148
4. Synthesis and chemistry of azolenines. Part 16. Preparation of both 3H- and 2H-pyrroles from 2,2-disubstituted 1,4-diketones via the Paal-Knorr reaction, and isolation of intermediate 2-hydroxy-3,4-dihydro-2H-pyrroles

Kon-Hung Lui,Michael P. Sammes J. Chem. Soc. Perkin Trans. 1 1990 457
5. Radioprotective effects of active compounds of Acanthopanax senticosus from the Lesser Khingan Mountain range in China

Wei Song,Jinming Shi,Denis Baranenko,Jing Jing,Weihong Lu RSC Adv. 2016 6 65
6. Metabolomics of alcoholic liver disease: a clinical discovery study

Qun Liang,Cong Wang,Binbing Li,Ai-hua Zhang RSC Adv. 2015 5 80381
7. Modulating the DNA cleavage ability of copper(ii) Schiff bases through ternary complex formation

Joaquín Viqueira,María L. Durán,José A. García-Vázquez,Jesús Castro,Carlos Platas-Iglesias,David Esteban-Gómez,Gloria Alzuet-Pi?a,Angeles Moldes,Otaciro R. Nascimento New J. Chem. 2018 42 15170
8. A multi-location peak parking approach for calculation of second dimensional retention indices for improved volatile compound identification with cryogen-free comprehensive heart-cut two-dimensional gas chromatography

Pannipa Janta,Duangkamol Pinyo,Yamonporn Yodta,Porames Vasasiri,Meinolf Weidenbach,Matthias Pursch,Xiuhan (Grace) Yang,Chadin Kulsing Anal. Methods 2021 13 124
9. Lactide polymerization catalyzed by Mg and Zn diketiminate complexes with flexible ligand frameworks

Todd J. J. Whitehorne,Boris Vabre,Frank Schaper Dalton Trans. 2014 43 6339
10. The relation between quantum sensitivity and intensity of radiation

Chr. Winther Trans. Faraday Soc. 1926 21 459

Cas no 87-20-7 (Isoamyl salicylate)

Isoamyl salicylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isoamyl salicylate Security Information

Isoamyl salicylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isoamyl salicylate Price

Isoamyl salicylate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Isoamyl salicylate Raw materials

Isoamyl salicylate Preparation Products

Isoamyl salicylate Suppliers

Isoamyl salicylate Related Literature

87-20-7 (Isoamyl salicylate) Related Products